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Get Quote

For quick reference, here are the core quantitative data points for two common barium arsenate solid

phases.

Property Ba₃(AsO₄)₂ (Barium Arsenate)
BaHAsO₄·H₂O (Barium
Hydrogen Arsenate)

Reported Solubility
Product (Ksp)

10⁻²³.⁵³ (Range: 10⁻²³.⁰¹ to 10⁻²⁴.⁰⁰) [1] 10⁻⁵.⁶⁰ (Range: 10⁻⁵.²³ to
10⁻⁵.⁸⁹) [1]

Standard Gibbs Free
Energy of Formation (ΔG°f)

-3113.40 kJ/mol [1] -1544.47 kJ/mol [1]

Stable pH Range for
Formation

High pH (neutral to alkaline, specifically
noted at pH 13.03-13.10) [1]

Low to neutral pH (3.63-
7.43) [1]

Final Arsenic
Concentration

Can be reduced below 0.1 mg/L under
optimal conditions [2]

Information not specified in
search results

Crystal Morphology Granular aggregates or small leafy
crystals (depending on precipitation

temperature) [1]

Information not specified in
search results
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Detailed Experimental Protocol: Precipitation from
Barium Chloride and Sodium Arsenate

This is a common method for generating barium arsenate precipitates in a laboratory setting [3].

Principle: The process involves a reaction between barium chloride and sodium arsenate in an aqueous

solution, leading to the precipitation of barium arsenate. This primary precipitate can then be reduced under

controlled conditions to form barium arsenite, though the focus here is on the arsenate [3].

Start Experiment

Prepare Barium Chloride
(BaCl₂) Solution

Prepare Sodium Arsenate
(Na₃AsO₄) Solution

Mix Solutions

Adjust pH to 11-12
(using NaOH)

Barium Arsenate
Precipitates

Optional: Reduce to
Barium Arsenite

Final Product:
Barium Arsenate
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Click to download full resolution via product page

Materials & Equipment:

Reagents: Barium chloride (BaCl₂), sodium arsenate (Na₃AsO₄), sodium hydroxide (NaOH),
deionized water.

Labware: Beakers, stirrer, pH meter, weighing balance, filtration setup (e.g., vacuum filter), drying
oven.

Step-by-Step Procedure:

Solution Preparation: Prepare separate aqueous solutions of barium chloride and sodium arsenate.
Mixing: Slowly add the sodium arsenate solution to the barium chloride solution under constant

stirring.
pH Adjustment: Adjust the pH of the reaction mixture to a range between 11 and 12 using a sodium

hydroxide solution. This high pH favors the formation of the less soluble Ba₃(AsO₄)₂ solid [1] [3].
Precipitation: Continue stirring for a predetermined time to allow for complete precipitation.

Filtration & Washing: Filter the precipitate from the solution. Wash the solid with deionized water to
remove soluble impurities like chloride and sodium ions.

Drying: Dry the precipitate in an oven at a low temperature for characterization.

Troubleshooting Common Issues

Problem Potential Cause Solution

High Arsenic in Filtrate Incorrect pH; Wrong

solid phase;
Insufficient Ba²⁺

Confirm pH is >12 to favor Ba₃(AsO₄)₂

formation [1]. Ensure stoichiometric amounts
of reactants.

Poorly Defined or
Amorphous Precipitate

Rapid precipitation;
Low temperature

Slow down reagent addition rate. Gently heat
the reaction mixture to promote crystal growth.

Formation of Barium
Hydrogen Arsenate
(BaHAsO₄·H₂O)

pH is too low (acidic to
neutral)

Re-precipitate by adjusting the solution pH to
>12 with NaOH [1].

Co-precipitation with
Sulfate

Sulfate ions (SO₄²⁻) in

water

Use high-purity deionized water. Barium

sulfate (barite) is highly insoluble and can
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Problem Potential Cause Solution

incorporate arsenate, complicating the process

[4].

Frequently Asked Questions (FAQs)

Q1: Why is controlling pH so critical in this precipitation? The pH directly determines which solid phase

forms. At low to neutral pH (3.63-7.43), the more soluble barium hydrogen arsenate (BaHAsO₄·H₂O) is

favored. At high pH (neutral to >13), the much less soluble barium arsenate (Ba₃(AsO₄)₂) is stable. Using

the wrong pH will result in poor arsenic removal [1].

Q2: Can this method achieve regulatory levels for arsenic in water? Yes. When optimized to form

Ba₃(AsO₄)₂ at high pH, the process can reduce arsenic(V) concentrations in solution to below 0.1 mg/L [2].

Q3: What are the primary safety considerations?

Toxicity: Both arsenic and barium are toxic. All work must be conducted in a fume hood using

appropriate personal protective equipment (PPE) [3].
Waste Disposal: The resulting precipitate is a hazardous waste and must be collected, labeled, and

disposed of according to your institution's hazardous waste protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1509847#barium-arsenate-precipitation-low-temperature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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